Cas no 1806373-33-0 (Ethyl 4-iodo-2-(2-oxopropyl)benzoate)

• Product Name: Ethyl 4-iodo-2-(2-oxopropyl)benzoate
• CAS No: 1806373-33-0
• MF: C₁₂H₁₃IO₃
• MW: 332.134296178818
• CID: 4957966
• Update Time: 2025-05-20

Ethyl 4-iodo-2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-2-(2-oxopropyl)benzoate

• Inchi： 1S/C12H13IO3/c1-3-16-12(15)11-5-4-10(13)7-9(11)6-8(2)14/h4-5,7H,3,6H2,1-2H3
• InChI Key： RVWPAMQCUIKBKL-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=C(C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-iodo-2-(2-oxopropyl)benzoate

Comprehensive Overview of Ethyl 4-iodo-2-(2-oxopropyl)benzoate (CAS No. 1806373-33-0)

Ethyl 4-iodo-2-(2-oxopropyl)benzoate (CAS No. 1806373-33-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This ester derivative, characterized by its iodo and ketone functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features make it a valuable building block for developing drug candidates, agrochemicals, and advanced materials. Researchers are particularly interested in its potential applications in medicinal chemistry, where it can be used to create novel therapeutic agents targeting various diseases.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and stability. With the growing demand for high-performance intermediates in organic synthesis, Ethyl 4-iodo-2-(2-oxopropyl)benzoate stands out due to its ability to undergo diverse chemical transformations, such as cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in constructing biologically active molecules, making this compound a focal point in modern drug discovery pipelines. Additionally, its iodo substituent offers a strategic handle for further functionalization, enabling the creation of tailored compounds with specific properties.

In recent years, the scientific community has shown a heightened interest in sustainable chemistry and green synthesis methods. Ethyl 4-iodo-2-(2-oxopropyl)benzoate aligns with these trends, as researchers explore eco-friendly protocols for its preparation and utilization. For instance, catalytic methods using palladium or copper complexes have been investigated to minimize waste and improve efficiency. This focus on sustainability resonates with broader industry efforts to reduce the environmental impact of chemical manufacturing while maintaining high yields and purity.

Another area of interest is the compound's potential role in material science. Its aromatic core and functional groups make it a candidate for designing organic semiconductors, liquid crystals, or photovoltaic materials. As the demand for renewable energy solutions grows, compounds like Ethyl 4-iodo-2-(2-oxopropyl)benzoate could contribute to the development of next-generation optoelectronic devices. Researchers are also exploring its use in polymer chemistry, where it may serve as a monomer or cross-linking agent to enhance material properties.

From a commercial perspective, the availability and scalability of Ethyl 4-iodo-2-(2-oxopropyl)benzoate are critical considerations. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical and academic research. The compound's CAS No. 1806373-33-0 is often used as a unique identifier in procurement databases, ensuring accurate sourcing for laboratories worldwide. Furthermore, advancements in analytical techniques, such as HPLC and NMR spectroscopy, have improved the characterization and quality control of this intermediate, reinforcing its reliability in critical applications.

In conclusion, Ethyl 4-iodo-2-(2-oxopropyl)benzoate (CAS No. 1806373-33-0) represents a multifaceted compound with broad utility across scientific disciplines. Its relevance to drug development, sustainable chemistry, and advanced materials underscores its importance in contemporary research. As innovation continues to drive the chemical and pharmaceutical industries, this compound is poised to remain a key player in the synthesis of next-generation solutions. Researchers and industry professionals alike will benefit from staying abreast of the latest developments involving this versatile intermediate.